Cas no 70334-59-7 (1-azido-3,5-dimethylbenzene)

1-azido-3,5-dimethylbenzene structure
1-azido-3,5-dimethylbenzene structure
Product Name:1-azido-3,5-dimethylbenzene
CAS No:70334-59-7
MF:C8H9N3
MW:147.177160978317
MDL:MFCD11207342
CID:547413
PubChem ID:15105829
Update Time:2025-04-19

1-azido-3,5-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-azido-3,5-dimethyl-
    • 1-azido-3,5-dimethylbenzene
    • DTXSID70568283
    • AKOS009323117
    • 3,5-dimethylphenylazide
    • GKJIZQPBVOEDFB-UHFFFAOYSA-N
    • EN300-271757
    • 70334-59-7
    • MDL: MFCD11207342
    • Inchi: 1S/C8H9N3/c1-6-3-7(2)5-8(4-6)10-11-9/h3-5H,1-2H3
    • InChI Key: GKJIZQPBVOEDFB-UHFFFAOYSA-N
    • SMILES: N(C1C=C(C)C=C(C)C=1)=[N+]=[N-]

Computed Properties

  • Exact Mass: 147.07977
  • Monoisotopic Mass: 147.079647300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 14.4Ų

Experimental Properties

  • PSA: 48.76

1-azido-3,5-dimethylbenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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